N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochloride
Overview
Description
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochloride, also known as N-dioxin-3-piperidinamine dihydrochloride, is a novel chemical compound that has recently gained attention for its potential applications in scientific research. The compound is a derivative of the 1,4-benzodioxin structure and contains two nitrogen atoms, one of which is attached to the ring. It is a highly lipophilic compound, meaning it is soluble in organic solvents, but not in water. It has been used in laboratory experiments to study the effects of various compounds on biological systems, as well as to examine the mechanism of action of various drugs.
Scientific Research Applications
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of various compounds on biological systems, such as the effects of drugs on the brain and nervous system. It has also been used to examine the mechanism of action of various drugs, as well as to study the effects of environmental pollutants on biological systems. Additionally, it has been used to study the effects of various compounds on cell cultures, as well as to examine the effects of various drugs on gene expression.
Mechanism of Action
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride is believed to act as an agonist at the GABA-A receptor, which is a type of neurotransmitter receptor. It is thought to bind to the receptor and activate it, leading to the release of GABA, which is an inhibitory neurotransmitter. This in turn leads to a decrease in neuronal excitability, which can have a calming effect on the brain and nervous system. Additionally, N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride is believed to interact with other receptors, such as the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety and stress, as well as to improve cognitive function. Additionally, it has been shown to reduce inflammation, as well as to decrease the production of pro-inflammatory cytokines. In humans, it has been shown to reduce symptoms of depression and anxiety, as well as to improve cognitive performance.
Advantages and Limitations for Lab Experiments
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride has several advantages for laboratory experiments. It is a highly lipophilic compound, meaning it is soluble in organic solvents, but not in water. This makes it ideal for use in laboratory experiments, as it can be easily dissolved and used in a variety of solutions. Additionally, it is relatively inexpensive and easy to synthesize, making it an ideal choice for laboratory experiments. However, it is important to note that N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride can be toxic if used in high concentrations, so it is important to use caution when handling the compound.
Future Directions
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine dihydrochlorideiperidinamine dihydrochloride has a variety of potential future applications. It could be used to study the effects of various compounds on biological systems, such as the effects of drugs on the brain and nervous system. Additionally, it could be used to examine the mechanism of action of various drugs, as well as to study the effects of environmental pollutants on biological systems. Furthermore, it could
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.2ClH/c1-2-11(9-14-5-1)15-10-3-4-12-13(8-10)17-7-6-16-12;;/h3-4,8,11,14-15H,1-2,5-7,9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFSRMHBJTHHLMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NC2=CC3=C(C=C2)OCCO3.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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